Cas no 321937-10-4 (6-(trifluoromethyl)-1H-indene)

• Product Name: 6-(trifluoromethyl)-1H-indene
• CAS No: 321937-10-4
• MF: C₁₀H₇F₃
• MW: 184.157793283463
• MDL: MFCD25541903
• CID: 4645995
• PubChem ID: 19095510
• Update Time: 2025-10-29

6-(trifluoromethyl)-1H-indene Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-1H-indene
• MFCD25541903
• AS-43337
• 321937-10-4
• AKOS027339477
• SCHEMBL3677544

• MDL： MFCD25541903
• Inchi： 1S/C10H7F3/c11-10(12,13)9-5-4-7-2-1-3-8(7)6-9/h1-2,4-6H,3H2
• InChI Key： YUVDIEALUPJKEE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CCC=2C=1)(F)F

Computed Properties

• Exact Mass: 184.04998471g/mol
• Monoisotopic Mass: 184.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 6-(trifluoromethyl)-1H-indene

Recent Advances in the Study of 6-(Trifluoromethyl)-1H-indene (CAS: 321937-10-4) and Its Applications in Chemical Biology and Medicine

In recent years, the compound 6-(trifluoromethyl)-1H-indene (CAS: 321937-10-4) has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and emerging roles in drug discovery.

The structural motif of 6-(trifluoromethyl)-1H-indene, characterized by a trifluoromethyl group attached to an indene scaffold, imparts distinct physicochemical properties such as enhanced lipophilicity and metabolic stability. These attributes make it a valuable building block in the design of bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 6-(trifluoromethyl)-1H-indene derivatives as potent inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, achieving nanomolar inhibitory concentrations against CDK4/6. These findings highlight the compound's potential as a scaffold for next-generation anticancer drugs.

In addition to its role in oncology, 6-(trifluoromethyl)-1H-indene has shown promise in the treatment of neurodegenerative diseases. A collaborative study between academic and industrial researchers revealed that derivatives of this compound exhibit neuroprotective effects by modulating the activity of glutamate receptors. This discovery opens new avenues for the development of therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-(trifluoromethyl)-1H-indene has also seen advancements, with recent reports detailing more efficient and scalable routes. For instance, a 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling strategy that significantly improves yield and reduces byproduct formation. Such methodological innovations are crucial for enabling large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 6-(trifluoromethyl)-1H-indene-based compounds. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical studies. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic profiles of these molecules to enhance their therapeutic index.

In conclusion, 6-(trifluoromethyl)-1H-indene (CAS: 321937-10-4) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span from anticancer and neuroprotective agents to innovative synthetic methodologies. Continued exploration of its potential, coupled with interdisciplinary collaboration, is expected to yield transformative outcomes in drug discovery and development.